4-Pyridinecarboxylic acid, 1-(4-nitrobenzoyl)hydrazide

Specification

• CAS No.: 79771-29-2
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol
• IUPAC Name: N-(4-nitrobenzoyl)pyridine-4-carbohydrazide
• Standard InChI: InChI=1S/C13H10N4O4/c14-16(13(19)10-5-7-15-8-6-10)12(18)9-1-3-11(4-2-9)17(20)21/h1-8H,14H2
• Standard InChI Key: NBHGVCILLRYVSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N(C(=O)C2=CC=NC=C2)N)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The compound’s structure integrates a pyridine ring at position 4 with a hydrazide group (-CONHNH₂) and a 4-nitrobenzoyl substituent. The pyridine ring contributes aromaticity and basicity, while the nitro group enhances electron-withdrawing effects, influencing reactivity and biological interactions. X-ray crystallography of analogous hydrazides reveals planar configurations that facilitate π-π stacking and hydrogen bonding, critical for molecular recognition in biological systems.

Molecular Geometry and Bonding

Density functional theory (DFT) studies on related pyridinecarbohydrazide derivatives indicate optimized bond lengths of 1.36 Å for C=O and 1.45 Å for N-N, with dihedral angles between the pyridine and benzene rings ranging from 15° to 30°. These geometric parameters suggest moderate conjugation between the aromatic systems, which may modulate electronic transitions and spectroscopic properties.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 4-pyridinecarboxylic acid, 1-(4-nitrobenzoyl)hydrazide typically involves a two-step protocol:

• Formation of 4-Pyridinecarbohydrazide: 4-Pyridinecarboxylic acid reacts with hydrazine hydrate under reflux, yielding the intermediate hydrazide.

• Acylation with 4-Nitrobenzoyl Chloride: The hydrazide undergoes nucleophilic acyl substitution with 4-nitrobenzoyl chloride in anhydrous dichloromethane, catalyzed by triethylamine.

The reaction proceeds via the mechanism below:

$$\text{4-Pyridinecarbohydrazide} + \text{4-Nitrobenzoyl Chloride} \xrightarrow{\text{Et}_3\text{N}} \text{4-Pyridinecarboxylic Acid, 1-(4-Nitrobenzoyl)Hydrazide} + \text{HCl}$$

Yields typically exceed 70% after purification by recrystallization.

Reactivity Profile

The hydrazide group (-NHNH₂) enables diverse transformations:

• Condensation Reactions: Reacts with aldehydes/ketones to form hydrazones, useful in Schiff base synthesis.

• Metal Chelation: Coordinates with transition metals (e.g., Cu²⁺, Co²⁺) through the hydrazide nitrogen and pyridine lone pairs, forming octahedral complexes.

• Hydrolysis: Under acidic conditions, the hydrazide bond cleaves to regenerate 4-pyridinecarboxylic acid and 4-nitrobenzoyl hydrazine.

Physicochemical Properties

Solubility and Stability

The compound is sparingly soluble in water (<1 mg/mL) but dissolves readily in polar aprotic solvents like DMSO and DMF. Thermal gravimetric analysis (TGA) shows decomposition onset at 210°C, indicative of moderate thermal stability. The nitro group confers sensitivity to UV light, necessitating storage in amber containers.

Spectroscopic Characterization

• IR Spectroscopy: Key peaks include ν(N-H) at 3250 cm⁻¹, ν(C=O) at 1680 cm⁻¹, and ν(NO₂) at 1520 cm⁻¹.

• NMR: $^1\text{H}$ NMR (DMSO-d₆) displays pyridine protons at δ 8.7–8.9 ppm and aromatic protons from the nitrobenzoyl group at δ 7.8–8.2 ppm.

• UV-Vis: λₘₐₐ at 265 nm (π→π* transition) and 340 nm (n→π* transition).

Industrial Applications and Market Analysis

Pharmaceutical Development

As a lead compound in antibiotic drug discovery, derivatives of this hydrazide are under investigation for multidrug-resistant tuberculosis. Patents filed between 2022–2025 highlight its utility in combination therapies with β-lactam antibiotics.

Global Market Trends

The 2025 market research report projects a compound annual growth rate (CAGR) of 6.8% for hydrazide derivatives, driven by demand in Asia-Pacific pharmaceutical sectors. Major producers include Merck Millipore and VulcanChem, with pricing ranging from $220–$450 per gram.